Cas no 30319-42-7 (a-D-Arabinopyranose, tetrabenzoate(9CI))

• Product Name: a-D-Arabinopyranose, tetrabenzoate(9CI)
• CAS No: 30319-42-7
• MF: C₃₃H₂₆O₉
• MW: 566.554150104523
• CID: 321763
• PubChem ID: 266058
• Update Time: 2025-04-19

a-D-Arabinopyranose, tetrabenzoate(9CI) Chemical and Physical Properties

Names and Identifiers

• a-D-Arabinopyranose, tetrabenzoate(9CI)
• (4,5,6-tribenzoyloxyoxan-3-yl) benzoate
• 1,2,3,4-Tetramethyl-fluoren-8-ol-9-on
• 8-hydroxy-1,2,3,4-tetramethyl-9h-fluoren-9-one
• AC1L67WR
• AC1Q6KGS
• AG-J-84005
• AR-1H4599
• CTK5H2303
• NSC96525
• 30319-42-7
• .alpha.-d-Arabinose tetrabenzoate
• 30319-46-1
• NSC-400283
• YHLULIUXPPJCPL-UHFFFAOYSA-N
• NSC103065
• NSC400283
• NSC-400282
• DTXSID80945122
• 7473-44-1
• NSC400296
• beta-L-Arabinopyranose tetrabenzoate
• NSC-400296
• 1,2,3,4-Tetra-O-benzoylpentopyranose #
• NSC112446
• NSC-103065
• beta-d-Ribopyranose tetrabenzoate
• NSC-112446
• 1,2,3,4-Tetra-O-benzoylpentopyranose
• NSC-125614
• NSC-231865
• 7473-43-0
• SCHEMBL3089443
• NSC400282
• NSC231865
• 22435-09-2
• NSC125614
• 7702-27-4
• 22434-99-7

• Inchi： 1S/C33H26O9/c34-29(22-13-5-1-6-14-22)39-26-21-38-33(42-32(37)25-19-11-4-12-20-25)28(41-31(36)24-17-9-3-10-18-24)27(26)40-30(35)23-15-7-2-8-16-23/h1-20,26-28,33H,21H2
• InChI Key： YHLULIUXPPJCPL-UHFFFAOYSA-N
• SMILES： O1CC(C(C(C1OC(C1C=CC=CC=1)=O)OC(C1C=CC=CC=1)=O)OC(C1C=CC=CC=1)=O)OC(C1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 566.15768
• Monoisotopic Mass: 566.157682
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 42
• Rotatable Bond Count: 12
• Complexity: 911
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 4
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 114
• XLogP3: 6.4

Experimental Properties

• Density: 1.36g/cm3
• Boiling Point: 702.1ºC at 760mmHg
• Flash Point: 294ºC
• PSA: 114.43
• LogP: 4.87650